Cas no 2228214-61-5 (2-(3,3-dimethylcyclohexyl)methylpyrrolidine)

• Product Name: 2-(3,3-dimethylcyclohexyl)methylpyrrolidine
• CAS No: 2228214-61-5
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 5818015
• PubChem ID: 165706319
• Update Time: 2025-05-23

2-(3,3-dimethylcyclohexyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-dimethylcyclohexyl)methylpyrrolidine
• EN300-1727560
• 2228214-61-5
• 2-[(3,3-dimethylcyclohexyl)methyl]pyrrolidine

• Inchi： 1S/C13H25N/c1-13(2)7-3-5-11(10-13)9-12-6-4-8-14-12/h11-12,14H,3-10H2,1-2H3
• InChI Key： JRRRCOBKLFPDER-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 195.198699802g/mol
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12Ų

Additional information on 2-(3,3-dimethylcyclohexyl)methylpyrrolidine

Introduction to Compound with CAS No. 2228214-61-5 and Product Name: 2-(3,3-dimethylcyclohexyl)methylpyrrolidine

The compound with the CAS number 2228214-61-5 and the product name 2-(3,3-dimethylcyclohexyl)methylpyrrolidine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The 2-(3,3-dimethylcyclohexyl)methylpyrrolidine structure combines a pyrrolidine ring with a bulky 3,3-dimethylcyclohexyl substituent, which contributes to its distinct physicochemical properties and biological activity.

In recent years, the exploration of novel heterocyclic compounds has been a focal point in pharmaceutical research. The pyrrolidine moiety is particularly noteworthy for its presence in numerous bioactive molecules, including antibiotics, antivirals, and anticancer agents. The introduction of the 3,3-dimethylcyclohexyl group into the pyrrolidine framework enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further investigation. This modification not only influences the compound's solubility and absorption but also its interaction with biological targets.

Current research in the field of medicinal chemistry increasingly emphasizes the development of structurally diverse compounds to overcome resistance mechanisms and improve therapeutic efficacy. The 2-(3,3-dimethylcyclohexyl)methylpyrrolidine molecule exemplifies this trend by incorporating elements that enhance both pharmacokinetic and pharmacodynamic profiles. Studies have shown that such modifications can lead to improved binding affinity and reduced off-target effects, which are critical factors in drug design.

The synthesis of 2-(3,3-dimethylcyclohexyl)methylpyrrolidine involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. The use of advanced synthetic techniques has enabled researchers to optimize yield and purity, ensuring that the final product meets stringent quality standards. These advancements in synthetic methodologies are crucial for facilitating further structural modifications and functionalization.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The pyrrolidine core is known to exhibit a wide range of biological activities, making it a versatile scaffold for drug discovery. In particular, derivatives of pyrrolidine have shown promise in the treatment of neurological disorders, cardiovascular diseases, and infectious diseases. The unique steric hindrance provided by the 3,3-dimethylcyclohexyl group may also contribute to selective targeting of specific enzymes or receptors involved in these conditions.

Recent preclinical studies have begun to explore the pharmacological properties of 2-(3,3-dimethylcyclohexyl)methylpyrrolidine. These investigations have focused on its potential as an inhibitor of key enzymes implicated in various diseases. For instance, preliminary data suggest that this compound may interfere with the activity of enzymes involved in inflammation and oxidative stress pathways. Such findings are particularly exciting given the growing recognition of these pathways as critical mediators in chronic diseases.

The development of new drug candidates is often hampered by issues related to bioavailability and metabolic stability. The structural features of 2-(3,3-dimethylcyclohexyl)methylpyrrolidine are designed to mitigate these challenges by enhancing solubility while minimizing rapid degradation. This balance is essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its desired effects. Furthermore, computational modeling has been employed to predict how this molecule might interact with biological targets at the molecular level.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical applications. The 2-(3,3-dimethylcyclohexyl)methylpyrrolidine molecule serves as an excellent example of how interdisciplinary approaches can accelerate drug discovery. By combining expertise in organic chemistry, biochemistry, and computational biology, researchers can more effectively identify promising candidates for further development.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. Companies developing compounds like 2-(3,3-dimethylcyclohexyl)methylpyrrolidine must navigate these requirements carefully to bring their products to market successfully. Engaging early with regulatory agencies can help streamline the approval process and ensure that clinical trials are designed optimally.

In conclusion,2-(3,3-dimethylcyclohexyl)methylpyrrolidine (CAS No. 2228214-61-5) represents a promising advancement in medicinal chemistry with significant potential for therapeutic applications. Its unique structure combines elements that enhance both pharmacological activity and pharmacokinetic profile, making it a valuable candidate for further research. As our understanding of disease mechanisms continues to expand，so too does our capacity to develop innovative treatments based on compounds like this one.